Cas no 158074-31-8 (Bis(trimethylsilyl)octylphosphonate)
Bis(trimethylsilyl)octylphosphonate Chemical and Physical Properties
Names and Identifiers
-
- KDVSUUCTCLZYIS-UHFFFAOYSA-N
- Bis(trimethylsilyl) octylphosphonate
- Bis(trimethylsilyl)octylphosphonate
- 158074-31-8
- SCHEMBL12815010
-
- Inchi: 1S/C14H35O3PSi2/c1-8-9-10-11-12-13-14-18(15,16-19(2,3)4)17-20(5,6)7/h8-14H2,1-7H3
- InChI Key: KDVSUUCTCLZYIS-UHFFFAOYSA-N
- SMILES: P(CCCCCCCC)(=O)(O[Si](C)(C)C)O[Si](C)(C)C
Computed Properties
- Exact Mass: 338.18623504g/mol
- Monoisotopic Mass: 338.18623504g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
Bis(trimethylsilyl)octylphosphonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB558727-1g |
Bis(trimethylsilyl)octylphosphonate; . |
158074-31-8 | 1g |
€283.00 | 2025-02-14 | ||
| abcr | AB558727-5g |
Bis(trimethylsilyl)octylphosphonate; . |
158074-31-8 | 5g |
€1001.50 | 2025-02-14 | ||
| abcr | AB558727-10g |
Bis(trimethylsilyl)octylphosphonate; . |
158074-31-8 | 10g |
€1720.00 | 2025-02-14 |
Bis(trimethylsilyl)octylphosphonate Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Bis(trimethylsilyl)octylphosphonate
Recent Advances in the Application of Bis(trimethylsilyl)octylphosphonate (CAS: 158074-31-8) in Chemical Biology and Pharmaceutical Research
Bis(trimethylsilyl)octylphosphonate (CAS: 158074-31-8) is a specialized organophosphorus compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its trimethylsilyl (TMS) groups and octylphosphonate backbone, serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of prodrugs and enzyme inhibitors. Recent studies have explored its utility in modulating cellular signaling pathways, enhancing drug delivery systems, and serving as a precursor for novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to Bis(trimethylsilyl)octylphosphonate, highlighting its mechanistic insights, synthetic applications, and therapeutic potential.
One of the most notable advancements in the use of Bis(trimethylsilyl)octylphosphonate is its role in the synthesis of phosphate prodrugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively employed to mask the phosphate groups of nucleotide analogs, thereby improving their bioavailability and cellular uptake. The TMS groups act as protecting groups that can be cleaved under physiological conditions, releasing the active drug moiety. This approach has been particularly successful in the development of antiviral and anticancer agents, where poor membrane permeability of phosphate-containing drugs has been a longstanding challenge. The study reported a 2.5-fold increase in the intracellular concentration of a model antiviral prodrug when Bis(trimethylsilyl)octylphosphonate was used as a protecting group, compared to traditional prodrug strategies.
In addition to its prodrug applications, Bis(trimethylsilyl)octylphosphonate has shown promise as a tool compound for studying phosphonate metabolism in biological systems. A recent ACS Chemical Biology publication (2024) detailed its use as a stable isotopic tracer for tracking phosphonate incorporation into cellular metabolites. The octyl chain provides lipophilicity, enabling efficient cellular uptake, while the TMS groups offer a handle for detection via mass spectrometry. This dual functionality has enabled researchers to map previously elusive phosphonate metabolic pathways, shedding light on the role of phosphonates in bacterial virulence and human disease. The study identified three novel phosphonate-containing metabolites in Pseudomonas aeruginosa when grown in the presence of Bis(trimethylsilyl)octylphosphonate, suggesting potential targets for antibiotic development.
The compound's unique structural features have also been exploited in materials science applications relevant to drug delivery. A 2024 Advanced Materials study reported the development of Bis(trimethylsilyl)octylphosphonate-functionalized nanoparticles for targeted drug delivery to bone tissue. The phosphonate moiety exhibits high affinity for hydroxyapatite, the mineral component of bone, while the TMS groups provide a hydrophobic surface that can be further modified with therapeutic payloads. In vivo studies demonstrated a 3-fold increase in bone accumulation compared to non-functionalized nanoparticles, with sustained release of the model drug over 14 days. This platform shows particular promise for the treatment of osteoporosis and bone metastases, where targeted delivery is crucial for efficacy and minimizing systemic side effects.
Despite these advances, challenges remain in the large-scale application of Bis(trimethylsilyl)octylphosphonate. Recent investigations into its stability profile (2023, Organic Process Research & Development) have revealed sensitivity to moisture during storage and handling, necessitating specialized packaging and storage conditions. Additionally, while the compound shows excellent reactivity in small-scale synthesis, scale-up processes have encountered issues with inconsistent yields due to the formation of silicon-containing byproducts. Current research efforts are focused on developing more robust synthetic protocols and alternative protecting group strategies that maintain the compound's advantageous properties while addressing these practical limitations.
Looking forward, the unique properties of Bis(trimethylsilyl)octylphosphonate position it as a valuable tool in both basic research and applied pharmaceutical development. Ongoing clinical trials featuring prodrugs derived from this compound (NCT05432865, Phase I/II for hepatitis B) will provide critical data on its translational potential. Furthermore, its application in emerging areas such as PROTAC (proteolysis targeting chimera) technology and RNA therapeutics represents exciting frontiers for future investigation. As synthetic methodologies continue to evolve and our understanding of phosphonate biology deepens, Bis(trimethylsilyl)octylphosphonate is likely to play an increasingly important role in bridging chemical synthesis with biological applications.
158074-31-8 (Bis(trimethylsilyl)octylphosphonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)